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Abstract γ-Glutamyl Cyclotransferase (GGCT) is a key enzyme in glutathione metabolism,

catalyzing the cyclization of γ-glutamyl dipeptides to form 5-oxoproline and a free amino acid.

[1][2] Initially identified as the hypothetical protein C7orf24, GGCT is now recognized for its

critical roles in maintaining cellular redox homeostasis and supplying amino acid precursors for

glutathione synthesis.[3][4][5] Beyond its fundamental metabolic functions, GGCT has emerged

as a significant factor in pathophysiology, particularly in oncology. It is frequently overexpressed

in a wide array of human cancers, where it promotes proliferation, migration, and invasion,

making it a promising diagnostic marker and therapeutic target.[1][3] Recent studies have also

implicated GGCT in the regulation of programmed cell death, specifically ferroptosis, by

modulating intracellular glutathione levels.[6][7] This technical guide provides an in-depth

overview of the core cellular functions of GGCT, its enzymatic properties, its role in signaling

pathways, and its implications in disease. It includes summaries of quantitative data, detailed

experimental methodologies for its study, and visualizations of key pathways and workflows to

serve as a comprehensive resource for researchers, scientists, and drug development

professionals.

Enzymatic Function and Properties
GGCT is a cytosolic enzyme that functions as a homodimer.[4][8] The human protein consists

of 188 amino acids with a molecular weight of approximately 21 kDa.[1][4] Its primary role is

within the γ-glutamyl cycle, a key pathway for glutathione degradation and synthesis.[5][9]
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The γ-Glutamyl Cycle
The γ-glutamyl cycle involves the synthesis and degradation of glutathione (GSH), a critical

cellular antioxidant. Extracellular GSH is first cleaved by the membrane-bound enzyme γ-

glutamyl transpeptidase (GGT), which transfers the γ-glutamyl moiety to an acceptor amino

acid, forming a γ-glutamyl-amino acid dipeptide.[5][9] This dipeptide is transported into the cell,

where GGCT catalyzes the final degradation step. GGCT cleaves the dipeptide to release the

free amino acid and 5-oxoproline.[1][5] The released amino acid can be reutilized, and 5-

oxoproline is converted to glutamate, a precursor for new GSH synthesis.[9] This cycle is

crucial for amino acid transport and salvaging the constituent amino acids of glutathione.[1][5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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